Cas no 144269-93-2 (Naphthalene,2-ethynyl-7-methoxy-)

Naphthalene,2-ethynyl-7-methoxy- structure
144269-93-2 structure
Product Name:Naphthalene,2-ethynyl-7-methoxy-
CAS No:144269-93-2
MF:C13H10O
MW:182.217903614044
CID:108689
PubChem ID:45117103
Update Time:2025-04-18

Naphthalene,2-ethynyl-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,2-ethynyl-7-methoxy-
    • 144269-93-2
    • 2-ethynyl-7-methoxynaphthalene
    • Inchi: 1S/C13H10O/c1-3-10-4-5-11-6-7-13(14-2)9-12(11)8-10/h1,4-9H,2H3
    • InChI Key: WZXFQDDYKKFZBU-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C2C=CC(C#C)=CC2=C1

Computed Properties

  • Exact Mass: 182.0732
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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